Cas no 477-47-4 (Picropodophyllin)

Picropodophyllin (axl1717) is a selective insulin-like growth factor-1 receptor (IGF-1R) inhibitor with an IC50 of 1 nm

Picropodophyllin structure

Product Name:Picropodophyllin

CAS No:477-47-4

Molecular Formula:C₂₂H₂₂O₈

Molecular Weight:414.4053

MDL:MFCD01742647

CID:330565

PubChem ID:72435

Picropodophyllin Properties

Names and Identifiers

- PPP
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, (5R,5aS,8aR,9R)-
- Picropodophyllotoxin
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-tri...
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, (5R,5aS,8aR,9R
- IGF-1R Inhibitor, PPP
- (-)PPP
- AXL 1717
- AXL-1717
- Picropodophyllin
- AXL1717
- Picropodophyllin (PPP)
- AXL1717 (Picropodophyllotoxin)
- NSC36407
- 0F35AOI227
- C22H22O8
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, (5R-(5-alpha,5a-alpha,8a-alpha,9-alpha))-
- (5R,5aR,8aS,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
- GTPL7873
- (10R,11S,15R,16R)-16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0?,?.0??,??]hexadeca-1(9),2,7-trien-12-one
- (5R,5aS,8aR,9R)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- HMS1923O05
- CCG-39920
- NSC-36407
- (5R,5aR,8aS,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[6,5-f][1,3]benzodioxol-8-one
- DTXSID80197245
- BCP18482
- EX-A4921
- YJGVMLPVUAXIQN-HAEOHBJNSA-N
- AXL1717;Picropodophyllin;PPP
- NCGC00161923-01
- 1352873-82-5
- Q27088385
- NSC799342
- (10R,11S,15R,16R)-16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0^{3,7}.0^{11,15}]hexadeca-1(9),2,7-trien-12-one
- BSPBio_003481
- KBio2_002116
- 5,8,8a,9-Tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, [5R-(.alpha.-5a.alpha.,8a.alpha.,9.alpha.)]
- 477-47-4
- (5R,5aS,8aR,9R)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- cyclolignan PPP
- HY-15494
- KBio3_002701
- NCGC00161923-02
- PODOPHYLLOTOXIN IMPURITY A [EP IMPURITY]
- picro-podophyllin
- DB12802
- KBioSS_002116
- (5R,5AS,8AR,9R)-9-HYDROXY-5-(3,4,5-TRIMETHOXYPHENYL)-5,5A,8A,9-TETRAHYDROFURO(3',4':6,7)NAPHTHO(2,3-D)(1,3)DIOXOL-6(8H)-ONE
- SDCCGMLS-0066757.P001
- (5R,5aS,8aR,9R)-5,8,8a,9-Tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- SPBio_000479
- Spectrum3_001671
- WLN: T E5 C665 FVO NO PO OHTT&&J DR CO1 DO1 EO1& JQ
- MFCD01742647
- 118627-04-6
- 17434-18-3
- AKOS015965529
- EN300-24434020
- BRN 0099161
- Spectrum_001636
- CS-1184
- CHEBI:75251
- BRD-K81829253-001-02-9
- s7668
- AC-36894
- KBio2_004684
- PODOPHYLLOTOXIN PICROPODOPHYLLIN [MI]
- NCGC00161923-04
- PICROPODOPHYLLIN [WHO-DD]
- SPECTRUM1504410
- BS-16874
- KBioGR_002538
- Picropodophyllotoxin;Picropodophyllin;PPP
- Furo[3',7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, [5R-(5.alpha.,5a.alpha.,8a.alpha.,9.alpha.)]-
- UNII-0F35AOI227
- NSC-799342
- Spectrum5_000631
- BRD-K81829253-001-03-7
- NSC 36407
- Picropodophyllotoxin, >=96% (HPLC), powder
- Spectrum2_000520
- Podophyllotoxin picropodophyllin
- Spectrum4_001836
- NS00009071
- CHEMBL283120
- NCGC00161923-29
- KBio2_007252
- SCHEMBL159598
- AC-20289
- Podophyllotoxin
- Podofilox
- MLS002702981
- (+)-Picropodophyllotoxin
- (-)-Podophyllotoxin
- 9-HYDROXY-5-(3,4,5-TRIMETHOXYPHENYL)-5,8,8A,9-TETRAHYDROFURO[3',4':6,7]NAPHTHO[2,3-D][1,3]DIOXOL-6(5AH)-ONE
- PPT
- MLSMR
- SMR001566791
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, [5R-(5.alpha.,5a.alpha.,8a.alpha.,9.alpha.)]-
- Podophyllinic acid lactone
- (10R,11S,15R,16R)-16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0(3),?.0(1)(1),(1)?]hexadeca-1(9),2,7-trien-12-one
- PODOPHYLLOTOXIN IMPURITY A (EP IMPURITY)
- DA-56856
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-,(5R-(5-alpha,5a-alpha,8a-alpha,9-alpha))-
- (5R,5aS,8aR,9R)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro(3',4':6,7)naphtho(2,3-d)(1,3)dioxol-6(5aH)-one
- Picropodophyllin (8CI)
- DTXCID90119736
- +Expand
- MDL： MFCD01742647
- InChIKey： YJGVMLPVUAXIQN-HAEOHBJNSA-N
- Inchi： 1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3/t13-,18+,19+,20-/m0/s1
- SMILES： O1C([C@@]2([H])[C@]([H])(C3C([H])=C(C(=C(C=3[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C3=C([H])C4=C(C([H])=C3[C@@]([H])([C@@]2([H])C1([H])[H])O[H])OC([H])([H])O4)=O
- BRN： 0099161

Computed Properties

Exact Mass: 414.131468g/mol
Surface Charge: 0
XLogP3: 2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 414.131468g/mol
Monoisotopic Mass: 414.131468g/mol
Topological Polar Surface Area: 92.7Å²
Heavy Atom Count: 30
Complexity: 629
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 414.4

Experimental Properties

LogP: 2.40920
PSA: 92.68000
Refractive Index: 1.4480 (estimate)
Boiling Point: 597.9°C at 760 mmHg
Melting Point: 225-227℃
Flash Point: 210.2°C
Solubility: H2O: soluble
Color/Form: NA
Sensitiveness: Light Sensitive
Specific Rotation: D20 +9.4° (c = 0.7 in chloroform)
Density: 1.370

Picropodophyllin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DBLM-1mg	(-)PPP	477-47-4	98%	1mg	$16.00	2024-05-01
A2B Chem LLC	AG20762-1mg	Picropodophyllin	477-47-4	98%	1mg	$14.00	2024-04-20
abcr	AB349103-10 mg	IGF-1R Inhibitor, PPP; .	477-47-4		10 mg	€197.20	2023-07-19
Ambeed	A359248-1mg	(5R,5aS,8aR,9R)-9-Hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one	477-47-4	98%	1mg	$19.0	2024-07-19
Chemenu	CM253118-100mg	AXL1717 (Picropodophyllotoxin)	477-47-4	98%	100mg	$***	2023-05-30
ChemScence	CS-1184-5mg	Picropodophyllin	477-47-4	99.90%	5mg	$92.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1098-20mg	Picropodophyllotoxin	477-47-4	98%	20mg	$65	2023-09-20
DC Chemicals	DC8426-100 mg	Picropodophyllin (PPP)	477-47-4	>98%	100mg	$400.0	2022-02-28
Enamine	EN300-24434020-0.05g	(10R,11S,15R,16R)-16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0^{3,7}.0^{11,15}]hexadeca-1,3(7),8-trien-12-one	477-47-4	95%	0.05g	$223.0	2024-06-19
eNovation Chemicals LLC	Y1091531-100mg	PICROPODOPHYLLIN(PPP)	477-47-4	98%	100mg	$290	2022-06-08

Picropodophyllin Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD

Audited Supplier

(CAS:477-47-4)

MR./MRS.:CHANG JING LI

Phone:18228035716

Email:jingcuibio@163.com

ChengDu YiRui Bio-Technology CO., LTD

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(CAS:477-47-4)

MR./MRS.:SU NA

Phone:18224028459

Email:yirui307@163.com

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:477-47-4)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:477-47-4)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:477-47-4)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:477-47-4)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:477-47-4)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

Picropodophyllin Related Literature

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3. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

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4. Outstanding Reviewers for Nanoscale in 2020

Nanoscale, 2021,13, 10196-10196
5. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†

Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
6. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
7. Modulating the magnetic behavior of Fe(ii)–MOF-74 by the high electron affinity of the guest molecule†

Sungmin Han,Jaehoon Kim,Yousung Jung Phys. Chem. Chem. Phys., 2015,17, 16977-16982
8. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
9. A simple method for the evaluation of microfluidic architecture using flow quantitation via a multiplexed fluidic resistance measurement†

Daniel C. Leslie,Brett A. Melnikoff,Daniel J. Marchiarullo,Devin R. Cash,Jerome P. Ferrance Lab Chip, 2010,10, 1960-1966
10. Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer

Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563

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